Cas no 849054-12-2 (N-Tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide)

• Product Name: N-Tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide
• CAS No: 849054-12-2
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 2117170
• Update Time: 2023-08-04

N-Tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide
• LKWHKCNHMOQKPM-UHFFFAOYSA-N
• N-(tert-Butyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide
• N-Tert-Butyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide

• Inchi： 1S/C13H19NOS/c1-13(2,3)14-12(15)11-8-9-6-4-5-7-10(9)16-11/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： LKWHKCNHMOQKPM-UHFFFAOYSA-N
• SMILES： S1C(C(NC(C)(C)C)=O)=CC2=C1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Topological Polar Surface Area: 57.3